Pentaborane

Specification

• Description: Pentaborane appears as a clear colorless liquid with a pungent odor like sour milk. Freezing point -52.9°F (-46.6°C). Boiling point 136.4°F (58°C). Decomposition temperature 302°F (150°C). Vapors toxic both under prolonged exposure to low concentrations and short exposure to high concentrations. Density 0.61 g / cm3. Under prolonged exposure to intense heat the containers may rupture violently and rocket.
• CAS No.: 19624-22-7
• Molecular Formula: B5H9; C14H14NO4PS
• Molecular Weight: 323.31 g/mol
• IUPAC Name: ethoxy-(4-nitrophenoxy)-phenyl-sulfanylidene-λ5-phosphane
• Standard InChI: InChI=1S/C14H14NO4PS/c1-2-18-20(21,14-6-4-3-5-7-14)19-13-10-8-12(9-11-13)15(16)17/h3-11H,2H2,1H3/t20-/m0/s1
• Standard InChI Key: AIGRXSNSLVJMEA-FQEVSTJZSA-N
• Isomeric SMILES: CCO[P@@](=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• SMILES: CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• Canonical SMILES: CCOP(=S)(C1=CC=CC=C1)OC2=CC=C(C=C2)[N+](=O)[O-]
• Boiling Point: 140 °F at 760 mm Hg (EPA, 1998); 60 °C; 140°F
• Colorform: Colorless liquid.
• Flash Point: 86 °F (EPA, 1998); 86 °F (30 °C) (closed cup) /table/; 30 °C c.c.; 86°F
• Melting Point: -51.9 °F (EPA, 1998); -46.6 °C; -47 °C; -52°F